Cas no 954580-80-4 (2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 954580-80-4
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD08668592
• CID: 4723147
• PubChem ID: 16793847
• Update Time: 2025-06-28

2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Imidazol-1ylnicotinic acid
• 2-(1H-imidazol-1-yl)pyridine-3-carboxylic acid
• 2-(1H-Imidazol-1-yl)nicotinic acid
• SBB052909
• 2-imidazolylpyridine-3-carboxylic acid
• NE49500
• Z71178151
• 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid

• MDL： MFCD08668592
• Inchi： 1S/C9H7N3O2/c13-9(14)7-2-1-3-11-8(7)12-5-4-10-6-12/h1-6H,(H,13,14)
• InChI Key： VOVAQGOCBYJSHC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1C=NC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 68

Additional information on 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid

2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid (CAS No. 954580-80-4): A Promising Scaffold in Modern Medicinal Chemistry

2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid, with the chemical formula C₉H₉N₃O₂ and CAS No. 954580-80-4, represents a multifunctional heterocyclic compound that has garnered significant attention in recent years. This molecule combines the structural features of imidazole and pyridine rings, creating a unique scaffold with potential applications in drug discovery and therapeutic development. The integration of these aromatic systems allows for diverse interactions with biological targets, making it a valuable candidate for targeting inflammatory pathways, neurodegenerative diseases, and oncological conditions.

Recent studies have highlighted the importance of 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid in modulating cytokine signaling and immune response regulation. For instance, a 2024 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the pro-inflammatory cytokine interleukin-1β (IL-1β) by interfering with the NLRP3 inflammasome pathway. This mechanism has potential implications for treating autoimmune disorders and chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The imidazole ring in 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid contributes to its structural versatility, enabling the molecule to adopt multiple conformations that can interact with various protein targets. This adaptability is critical for its role in enzyme inhibition and receptor modulation. For example, a 2023 study in ACS Chemical Biology revealed that this compound can selectively bind to histone deacetylase (HDAC) enzymes, suggesting potential applications in epigenetic therapy for solid tumors and hematological malignancies.

The pyridine moiety in 2-(1H-Imidazol-1-yl)pydeine-3-carboxylic acid enhances its metabolic stability and bioavailability, which are essential for pharmaceutical development. This property has been leveraged in the design of prodrugs targeting central nervous system (CNS) disorders. A 2024 report in Drug Discovery Today described the synthesis of a 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid derivative that showed improved blood-brain barrier (BBB) permeability, making it a promising candidate for treating Alzheimer's disease and other neurodegenerative conditions.

Advances in computational chemistry have further expanded the utility of 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid. Machine learning algorithms have been employed to predict its binding affinity for target proteins, such as kinase enzymes and GPCRs. A 2023 study in Chemical Science utilized virtual screening to identify novel derivatives of this scaffold with enhanced selectivity against prostate-specific membrane antigen (PSMA), a target for prostate cancer therapy.

The carboxylic acid functionality in 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid also plays a critical role in its pharmacological profile. This group can participate in hydrogen bonding interactions with target proteins, enhancing the molecule's potency. Additionally, the carboxyl group can be modified to improve drug solubility and metabolic stability, which are key factors in the development of oral therapeutics.

Recent research has also explored the antimicrobial potential of 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound can inhibit the growth of multi-drug resistant (MDR) bacterial strains by disrupting cell membrane integrity. This finding underscores its potential as a new antibiotic candidate in the face of increasing antimicrobial resistance.

The synthesis of 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid has been optimized using green chemistry principles to reduce environmental impact. A 2023 publication in Green Chemistry described a microwave-assisted synthesis method that significantly reduced reaction time and energy consumption while maintaining high yield. This approach aligns with the growing emphasis on sustainable drug development and eco-friendly manufacturing processes.

Overall, 2-(1H-Imidazol-1-yl)pyridine-3-carboxylic acid represents a versatile scaffold with broad therapeutic potential. Its unique structural features and functional groups make it a valuable platform for the development of novel therapeutics targeting a range of pathological conditions. As research continues to advance, this compound is likely to play an increasingly important role in modern medicinal chemistry and pharmaceutical innovation.